Cas no 55125-27-4 (Iron,(benzenecarbothioato-kS)dicarbonyl(h5-2,4-cyclopentadien-1-yl)-)

• Product Name: Iron,(benzenecarbothioato-kS)dicarbonyl(h5-2,4-cyclopentadien-1-yl)-
• CAS No: 55125-27-4
• MF: C₁₄H₆FeO₃S
• MW: 310.105643749237
• CID: 386675
• PubChem ID: 54725170
• Update Time: 2025-04-19

Iron,(benzenecarbothioato-kS)dicarbonyl(h5-2,4-cyclopentadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Iron,(benzenecarbothioato-kS)dicarbonyl(h5-2,4-cyclopentadien-1-yl)-
• carbon monoxide,cyclopenta-1,3-diene,iron(6+),thiobenzate
• Benzenecarbothioic acid, iron complex
• Iron,(benzenecarbothioato-S)dicarbonyl(h5-2,4-cyclopentadien-1-yl)-
• NSC 120125
• NSC-120125
• 55125-27-4
• NSC120125

• Inchi： 1S/C7H6OS.C5H.2CO.Fe/c8-7(9)6-4-2-1-3-5-6;1-2-4-5-3-1;2*1-2;/h1-5H,(H,8,9);1H;;;/q;-5;;;+6/p-1
• InChI Key： DOGVKRLSTSLOBO-UHFFFAOYSA-M
• SMILES： [Fe+6].[S-]C(C1C=CC=CC=1)=O.[O+]#[C-].[O+]#[C-].[CH-]1[C-]=[C-][C-]=[C-]1

Computed Properties

• Exact Mass: 309.938707
• Monoisotopic Mass: 309.938707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Experimental Properties

• PSA: 42.37000
• LogP: 2.74580